Cas no 177996-67-7 (2,2-difluoro-4-phenylbutan-1-ol)

• Product Name: 2,2-difluoro-4-phenylbutan-1-ol
• CAS No: 177996-67-7
• MF: C₁₀H₁₂F₂O
• MW: 186.198490142822
• CID: 5460599
• PubChem ID: 18425775
• Update Time: 2025-07-19

2,2-difluoro-4-phenylbutan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenebutanol, β,β-difluoro-
• F2147-8039
• AKOS040814374
• EN300-1869542
• 2,2-difluoro-4-phenyl-butan-1-ol
• 177996-67-7
• SCHEMBL2010872
• Benzenebutanol, beta,beta-difluoro-
• 2,2-difluoro-4-phenylbutan-1-ol

• Inchi： 1S/C10H12F2O/c11-10(12,8-13)7-6-9-4-2-1-3-5-9/h1-5,13H,6-8H2
• InChI Key： RJNRZCJIBWJIAS-UHFFFAOYSA-N
• SMILES： FC(CO)(CCC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 186.08562133g/mol
• Monoisotopic Mass: 186.08562133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 2,2-difluoro-4-phenylbutan-1-ol

Introduction to 2,2-Difluoro-4-phenylbutan-1-ol (CAS No. 177996-67-7)

2,2-Difluoro-4-phenylbutan-1-ol (CAS No. 177996-67-7) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its difluoro substitution and phenyl group, which confer specific properties that make it a valuable intermediate in the development of novel drugs and materials.

The chemical structure of 2,2-difluoro-4-phenylbutan-1-ol consists of a butanol backbone with two fluorine atoms attached to the second carbon atom and a phenyl group attached to the fourth carbon atom. The presence of the fluorine atoms significantly alters the physical and chemical properties of the molecule, enhancing its stability and reactivity in various chemical reactions. The phenyl group further contributes to the compound's aromatic character and can influence its biological activity.

In the pharmaceutical industry, 2,2-difluoro-4-phenylbutan-1-ol has been explored as a potential intermediate for the synthesis of new drugs. Fluorinated compounds are known for their ability to modulate biological activity and improve drug metabolism, making them attractive candidates for drug development. Recent studies have shown that compounds derived from 2,2-difluoro-4-phenylbutan-1-ol exhibit promising pharmacological properties, including anti-inflammatory, anti-cancer, and neuroprotective effects.

One notable application of 2,2-difluoro-4-phenylbutan-1-ol is in the synthesis of novel anti-inflammatory agents. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that derivatives of this compound exhibited potent anti-inflammatory activity in both in vitro and in vivo models. The fluorine atoms were found to enhance the compound's ability to inhibit key inflammatory pathways, such as NF-kB and MAPK signaling.

Beyond pharmaceuticals, 2,2-difluoro-4-phenylbutan-1-ol has also found applications in materials science. The unique combination of fluorine atoms and a phenyl group makes it an excellent candidate for the development of advanced materials with improved thermal stability and mechanical strength. For instance, researchers at the University of California have used this compound as a building block for creating high-performance polymers with enhanced thermal resistance and chemical stability.

In terms of chemical synthesis, 2,2-difluoro-4-phenylbutan-1-ol can be synthesized through various routes. One common method involves the reaction of 4-bromobutanol with difluoromethylzinc reagent followed by a palladium-catalyzed cross-coupling reaction with phenylboronic acid. This multi-step process allows for precise control over the substitution pattern and yields high-purity product suitable for further applications.

The safety profile of 2,2-difluoro-4-phenylbutan-1-ol is an important consideration in its use as an intermediate or final product. Extensive toxicological studies have been conducted to evaluate its potential risks. These studies have shown that the compound is generally well-tolerated at low concentrations but may exhibit cytotoxic effects at higher doses. Therefore, appropriate handling and safety measures are recommended when working with this compound.

In conclusion, 2,2-difluoro-4-phenylbutan-1-ol (CAS No. 177996-67-7) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure endows it with valuable properties that make it an attractive candidate for further research and development. As ongoing studies continue to uncover new uses for this compound, it is likely to play an increasingly important role in various scientific and industrial fields.